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Compound of Interest

Compound Name:
2-(Methoxycarbonyl)-6-

nitrobenzoic acid

Cat. No.: B160122 Get Quote

Application Notes and Protocols for 2-
(Methoxycarbonyl)-6-nitrobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the safe handling, material properties, and

synthetic applications of 2-(Methoxycarbonyl)-6-nitrobenzoic acid. The protocols and data

are intended to support researchers in the fields of organic synthesis, medicinal chemistry, and

drug development.

Material Safety and Handling
2-(Methoxycarbonyl)-6-nitrobenzoic acid is a chemical compound that requires careful

handling in a laboratory setting. Adherence to the following safety protocols is essential to

minimize risk.

1.1. Hazard Identification

The compound is classified with the following hazards:

Causes skin irritation.

Causes serious eye irritation.
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May cause respiratory irritation.

1.2. Physical and Chemical Properties

Property Value Reference

CAS Number 21606-04-2 [1]

Molecular Formula C₉H₇NO₆ [1]

Molecular Weight 225.15 g/mol [1]

Appearance
White to off-white crystalline

powder

Melting Point 160-164 °C

1.3. Safe Handling and Personal Protective Equipment (PPE)

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat is mandatory.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Hygiene Measures: Avoid inhalation of dust. Do not ingest or allow contact with skin and

eyes. Wash hands thoroughly after handling.

1.4. First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing. Seek medical attention if irritation persists.
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After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek medical attention.

1.5. Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.

Disposal: Dispose of waste and empty containers in accordance with local, state, and federal

regulations.

Spectroscopic Data
Characterization of 2-(Methoxycarbonyl)-6-nitrobenzoic acid can be performed using various

spectroscopic techniques.

Spectroscopic Data

¹H NMR (DMSO-d₆, 400 MHz)
δ 7.95 (d, J = 8.0 Hz, 1H), 7.85 (t, J = 8.0 Hz,

1H), 7.75 (d, J = 8.0 Hz, 1H), 3.85 (s, 3H)

¹³C NMR (DMSO-d₆, 100 MHz)
δ 168.5, 165.2, 148.1, 135.2, 132.5, 128.9,

125.4, 124.8, 53.2

IR (KBr, cm⁻¹)

~3200-2500 (br, O-H), 1730 (C=O, ester), 1700

(C=O, acid), 1530 (NO₂, asym), 1350 (NO₂,

sym)

Mass Spec (EI) m/z 225 (M⁺), 194 (M-OCH₃)⁺, 180 (M-COOH)⁺

Application in Organic Synthesis
2-(Methoxycarbonyl)-6-nitrobenzoic acid is a valuable intermediate in organic synthesis,

particularly for the preparation of substituted anilines and heterocyclic compounds which are

important scaffolds in medicinal chemistry. A key transformation is the reduction of the nitro

group to an amine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b160122?utm_src=pdf-body
https://www.benchchem.com/product/b160122?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.1. Experimental Protocol: Catalytic Hydrogenation for the Synthesis of 2-Amino-6-

(methoxycarbonyl)benzoic Acid

This protocol describes the reduction of the nitro group of 2-(Methoxycarbonyl)-6-
nitrobenzoic acid to an amine using catalytic hydrogenation.

Materials:

2-(Methoxycarbonyl)-6-nitrobenzoic acid

Palladium on carbon (5% or 10% Pd/C)

Methanol or Ethanol

Hydrogen gas (H₂)

Nitrogen gas (N₂)

Filter aid (e.g., Celite®)

Procedure:

In a hydrogenation flask, dissolve 2-(Methoxycarbonyl)-6-nitrobenzoic acid (1.0 eq) in a

suitable solvent such as methanol or ethanol.

Carefully add a catalytic amount of palladium on carbon (typically 5-10 mol% of Pd).

Seal the flask and purge the system with nitrogen gas to remove any air.

Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir the reaction mixture

vigorously at room temperature.

Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).
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Once the reaction is complete, carefully vent the hydrogen gas and purge the system with

nitrogen gas.

Filter the reaction mixture through a pad of filter aid to remove the palladium catalyst. Wash

the filter cake with the reaction solvent.

Concentrate the filtrate under reduced pressure to yield the crude 2-amino-6-

(methoxycarbonyl)benzoic acid.

The crude product can be purified by recrystallization or column chromatography.

3.2. Synthetic Workflow

Starting Materials

Reaction Step

Workup

Product

2-(Methoxycarbonyl)-6-nitrobenzoic acid

Catalytic Hydrogenation

Pd/C Methanol/Ethanol H₂ Gas

Filtration

Concentration

2-Amino-6-(methoxycarbonyl)benzoic acid
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Click to download full resolution via product page

Synthetic workflow for the reduction of 2-(Methoxycarbonyl)-6-nitrobenzoic acid.

Logical Relationships in Drug Development
While no specific signaling pathways involving 2-(Methoxycarbonyl)-6-nitrobenzoic acid
have been identified, its synthetic utility places it as a key starting material in the generation of

compound libraries for drug discovery. The resulting amino-anthranilate derivatives are

precursors to a variety of heterocyclic scaffolds known to possess biological activity.
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Output

2-(Methoxycarbonyl)-6-nitrobenzoic acid Nitro Reduction 2-Amino-6-(methoxycarbonyl)benzoic acid

Heterocycle Formation
Compound Library for Screening

Click to download full resolution via product page

Logical workflow from starting material to a compound library for drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160122#safe-handling-procedures-and-msds-for-2-
methoxycarbonyl-6-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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